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Compound of Interest

Compound Name: PTP Inhibitor III

Cat. No.: B161365 Get Quote

Essential protocols for the safe handling, storage, and disposal of PTP Inhibitor III, ensuring

the integrity of your research and the safety of laboratory personnel.

For researchers and drug development professionals, maintaining a safe and efficient

laboratory environment is paramount. This guide provides essential, immediate safety and

logistical information for handling PTP Inhibitor III, a potent, cell-permeable, and

photoreversible covalent inhibitor of protein tyrosine phosphatases (PTPs). Adherence to these

procedures is critical for minimizing exposure risks and ensuring the stability and efficacy of the

compound.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of PTP Inhibitor III is the

first step toward safe handling. This table summarizes key quantitative data for easy reference.
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Property Value Source(s)

Chemical Name

α-Bromo-4-

(carboxymethoxy)acetophenon

e

[1][2]

CAS Number 29936-81-0 [1][2]

Molecular Formula C₁₀H₉BrO₄ [1][2]

Molecular Weight 273.1 g/mol [1][2]

Appearance Solid

Purity ≥90% [2]

Solubility

DMSO: 25 mg/mLEthanol: 30

mg/mLDMF: 20 mg/mLPBS

(pH 7.2): 0.5 mg/mL

[1]

Storage Temperature -80°C (long-term)

Stability ≥ 4 years at -80°C

Personal Protective Equipment (PPE)
Due to its hazardous nature, including causing burns and irritation to the eyes and respiratory

system, appropriate personal protective equipment must be worn at all times when handling

PTP Inhibitor III.[3] This compound is classified as a "Dangerous Good" for transport,

underscoring the need for caution.[2]
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Equipment Specification Purpose

Eye and Face Protection
Safety goggles with side

shields or a full-face shield.

To protect against splashes

and airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

To prevent skin contact. It is

recommended to use double

gloves.

Body Protection
A laboratory coat that is fully

buttoned.

To protect skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved respirator

is recommended when

handling the powder outside of

a certified chemical fume hood.

To prevent inhalation of the

powder.

Operational Plan: From Receipt to Disposal
A systematic approach to handling PTP Inhibitor III, from the moment it arrives in the

laboratory to its final disposal, is crucial for safety and experimental success.

Receiving and Storage
Inspection: Upon receipt, visually inspect the package for any signs of damage or leakage. If

the container is compromised, do not open it and consult your institution's Environmental

Health and Safety (EHS) office.

Storage: Immediately transfer the intact container to a designated, properly labeled, and

secure storage location. For long-term stability, PTP Inhibitor III should be stored at -80°C.

Handling and Preparation of Solutions
All handling of PTP Inhibitor III powder must be conducted in a certified chemical fume hood.

Preparation: Before handling the powder, ensure the fume hood is clean and uncluttered.

Prepare all necessary equipment, including microcentrifuge tubes, spatulas, and solvents.

Weighing the Powder:
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Tare a clean, empty microcentrifuge tube on a balance located inside the fume hood.

Carefully transfer the desired amount of PTP Inhibitor III powder from the stock vial to the

tared tube using a clean spatula.

Close the stock vial immediately and securely.

Re-weigh the microcentrifuge tube containing the powder to determine the exact weight.

Solubilization:

Add the appropriate volume of solvent (e.g., DMSO) to the microcentrifuge tube containing

the PTP Inhibitor III powder.

Vortex briefly to ensure complete dissolution.

Note that PTP Inhibitor III is unstable in DMSO; therefore, solutions should be prepared

fresh just prior to use.[3]

Emergency Procedures
In the event of accidental exposure, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Seek medical attention.[4][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[4][5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, begin artificial respiration. Seek

immediate medical attention.[4][5][6]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[4][5][6]

Spill Cleanup
Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the

spill.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Contain: For a small powder spill, gently cover it with a damp paper towel to avoid raising

dust. For a liquid spill, absorb it with an inert material (e.g., vermiculite, sand).

Clean: Carefully scoop the contained material into a labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent and then wash with soap and water.

Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Disposal Plan
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All waste materials contaminated with PTP Inhibitor III must be treated as hazardous chemical

waste and disposed of in accordance with institutional, local, and national regulations.

Segregation: At the point of generation, segregate all PTP Inhibitor III waste from other

waste streams. This includes unused compound, solutions, and contaminated consumables

(e.g., pipette tips, gloves, tubes).

Containment:

Solid Waste: Collect in a clearly labeled, sealed, and puncture-resistant container.

Liquid Waste: Collect in a designated, sealed, and leak-proof container.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "PTP Inhibitor III (α-Bromo-4-(carboxymethoxy)acetophenone)".

Storage: Store hazardous waste in a designated, secure satellite accumulation area away

from incompatible materials.

Pickup: Arrange for collection and disposal through your institution's EHS department or a

licensed hazardous waste disposal service. Do not dispose of PTP Inhibitor III down the

drain or in regular trash.

Signaling Pathway and Experimental Workflow
PTP Inhibitor III is a broad-range inhibitor of protein tyrosine phosphatases.[1][2] These

enzymes play a critical role in regulating signaling pathways by dephosphorylating tyrosine

residues on proteins.[7] One of the key pathways regulated by PTPs is the MAPK/ERK

pathway, which is involved in cell proliferation, differentiation, and survival.[7][8] The diagram

below illustrates a simplified MAPK/ERK signaling cascade and indicates the point of inhibition

by a general PTP inhibitor.
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Simplified MAPK/ERK Signaling Pathway and PTP Inhibition
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Caption: Inhibition of PTPs by PTP Inhibitor III prevents dephosphorylation, promoting

MAPK/ERK signaling.

The following diagram outlines the logical workflow for the safe handling of PTP Inhibitor III in
a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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